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Compound of Interest

Compound Name: Linearmycin B

Cat. No.: B3025741 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides crucial safety protocols and logistical information for the handling and

disposal of Linearmycin B. Given the limited availability of a specific Safety Data Sheet (SDS)

for Linearmycin B, this guidance is based on the known properties of the closely related

Linearmycin A, general characteristics of polyene antibiotics, and standard laboratory safety

practices for handling hazardous compounds.

I. Chemical and Physical Properties
Linearmycins are a family of polyene antibiotics produced by Streptomyces species.[1][2] They

are known for their antifungal and antibacterial activities, primarily targeting the cytoplasmic

membrane of susceptible organisms.[1][2][3] Due to their long, lipid-like structure, they are

generally insoluble in aqueous solutions.[1][4]
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Property Linearmycin B Linearmycin A

Molecular Formula C66H103NO16[5] C64H101NO16[6][7]

Molecular Weight ~1166.5 g/mol [5] ~1140.5 g/mol [6][7]

Solubility
Predominantly insoluble in

aqueous solutions[1]

Soluble in DMSO and

Methanol[6][7]

Appearance Not specified, likely a solid Solid[7]

Storage
Store at -20°C for long-term

stability
Store at -20°C[6]

Stability Not specified Stable for ≥ 4 years at -20°C[6]

II. Hazard Identification and Personal Protective
Equipment (PPE)
While specific toxicity data for Linearmycin B is not readily available, it is prudent to handle it

as a hazardous substance. Similar compounds and general chemical safety principles suggest

the following hazards and required PPE.

Potential Hazards:

Harmful if swallowed.

May cause skin and serious eye irritation.

May cause respiratory irritation if inhaled as a dust.

Suspected of damaging fertility or the unborn child.[8]

May cause genetic defects.[8]

Harmful to aquatic life with long-lasting effects.

Required Personal Protective Equipment (PPE):
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PPE Category Specific Requirements

Hand Protection

Wear inspected, chemical-resistant gloves (e.g.,

nitrile) before use. Use proper glove removal

technique to avoid skin contact.

Eye/Face Protection

Use safety glasses with side-shields or chemical

safety goggles. A face shield may be necessary

for splash hazards.

Skin and Body Protection

Wear a laboratory coat. For larger quantities or

when there is a risk of significant exposure,

consider additional protective clothing.

Respiratory Protection

If handling as a powder or creating aerosols,

use a certified respirator (e.g., N95 or higher)

within a fume hood.

III. Operational Plan for Safe Handling
This section provides a step-by-step guide for the safe handling of Linearmycin B from receipt

to disposal.

1. Receiving and Storage:

Upon receipt, visually inspect the package for any signs of damage or leakage.

Wear appropriate PPE (lab coat, gloves, safety glasses) when unpacking.

Verify the container label matches the order information.

Store the compound in a tightly sealed container in a designated, locked, and well-ventilated

area at -20°C.

2. Preparation and Use:

All handling of Linearmycin B, especially as a solid, should be conducted in a certified

chemical fume hood to avoid inhalation of dust.
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Before use, allow the container to equilibrate to room temperature to prevent condensation.

Use dedicated spatulas and weighing boats for handling the solid material.

When preparing solutions, add the solvent slowly to the solid to minimize dust generation. As

Linearmycin A is soluble in DMSO and methanol, these are likely appropriate solvents for

Linearmycin B.[6][7]

Clearly label all solutions with the compound name, concentration, solvent, date, and

appropriate hazard warnings.

3. Disposal Plan:

Dispose of all waste materials (empty containers, contaminated gloves, weighing boats, etc.)

as hazardous chemical waste in accordance with local, state, and federal regulations.

Do not dispose of Linearmycin B or its solutions down the drain.

Collect all liquid waste containing Linearmycin B in a designated, sealed, and clearly

labeled waste container.

IV. Experimental Workflow and Emergency
Procedures
Standard Operating Procedure for Handling Linearmycin B
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Caption: Standard operating procedure for handling Linearmycin B.
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Emergency Procedure for Linearmycin B Spill

Initial Response

Containment & Cleanup

Final Steps

Alert Others in the Area
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Don Appropriate PPE

Cover with Absorbent Material
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Caption: Emergency procedure for a Linearmycin B spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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